Cas no 15541-60-3 (Melamine pyrophosphate)

• Product name: Melamine pyrophosphate
• CAS No: 15541-60-3
• MF: C₃H₁₀N₆O₇P₂
• MW: 304.0950
• MDL: MFCD00050921
• CID: 87571
• PubChem ID: 167296

Melamine pyrophosphate Chemical and Physical Properties

Names and Identifiers

• Melamine Pyrophosphate
• phosphono dihydrogen phosphate,1,3,5-triazine-2,4,6-triamine
• diphosphoric acid, compd. with1,3,5-triazine-2,4,6-triamine
• Melamine,compd. with diphosphoric acid
• Diphosphoric acid, compd. with 1,3,5-triazine-2,4,6-triamine
• Melamine, compd. with diphosphoric acid
• Melamine Pvrophosphate
• Diphosphoric acid, compd. with 1,3,5-triazine-2,4,6-triamine (1:?)
• XZTOTRSSGPPNTB-UHFFFAOYSA-N
• Diphosphoric acid, compound with 1,3,5-triazine-2,4,6-triamine
• Diphosphoricacid,compd.with1,3,5-triazine-2,4,6-triamine
• phosphonooxyphosphonic acid; 1,
• SCHEMBL25583
• MFCD00050921
• phosphono dihydrogen phosphate;1,3,5-triazine-2,4,6-triamine
• FT-0628189
• NS00085202
• W-108021
• EINECS 239-590-1
• 15541-60-3
• DTXSID7065912
• Melamine pyrophosphate

• MDL： MFCD00050921
• Inchi： 1S/C3H6N6.H4O7P2/c4-1-7-2(5)9-3(6)8-1;1-8(2,3)7-9(4,5)6/h(H6,4,5,6,7,8,9);(H2,1,2,3)(H2,4,5,6)
• InChI Key： XZTOTRSSGPPNTB-UHFFFAOYSA-N
• SMILES： P(=O)(O[H])(O[H])OP(=O)(O[H])O[H].N1C(N([H])[H])=NC(N([H])[H])=NC=1N([H])[H]

Computed Properties

• Exact Mass: 304.00900
• Monoisotopic Mass: 304.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 241

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: 557.5ºC at 760 mmHg
• Flash Point: 325.3ºC
• PSA: 260.64000
• LogP: -0.44980
• Vapor Pressure: No data available

Melamine pyrophosphate Security Information

• Signal Word：Warning
• Hazard Statement： H319 H412
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H319 H412
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Melamine pyrophosphate

Melamine Pyrophosphate: A Comprehensive Overview

Melamine pyrophosphate, also known as melaminium pyrophosphate, is a chemical compound with the CAS number 15541-60-3. This compound is a salt formed from melamine and pyrophosphoric acid, and it has garnered significant attention in recent years due to its unique properties and diverse applications. In this article, we will delve into the chemical structure, physical properties, applications, and the latest research findings related to Melamine Pyrophosphate.

The chemical structure of Melamine Pyrophosphate is characterized by the presence of melamine, a triazine derivative with three amine groups, and pyrophosphoric acid, which contains two phosphate groups. The combination of these two components results in a compound with a high phosphorus content and excellent thermal stability. Recent studies have highlighted the potential of this compound in various fields, including materials science, biotechnology, and environmental chemistry.

One of the most notable applications of Melamine Pyrophosphate is in the field of flame retardancy. Researchers have found that this compound can significantly enhance the fire-resistant properties of polymers and composites. For instance, a study published in 2023 demonstrated that incorporating Melamine Pyrophosphate into polypropylene resulted in a 30% reduction in flammability. This finding has opened new avenues for its use in manufacturing fire-resistant materials for industries such as automotive and construction.

In addition to its flame-retardant properties, Melamine Pyrophosphate has also shown promise in biomedicine. Recent research has explored its potential as a drug delivery system due to its ability to encapsulate and release bioactive molecules. A 2023 study published in the Journal of Controlled Release demonstrated that nanoparticles made from Melamine Pyrophosphate could effectively deliver anticancer drugs to targeted cells, minimizing side effects and improving treatment efficacy.

The synthesis of Melamine Pyrophosphate typically involves a reaction between melamine and phosphoric acid under specific conditions. However, recent advancements have focused on optimizing this process to improve yield and reduce costs. For example, a 2023 paper presented a novel method using microwave-assisted synthesis, which significantly shortened the reaction time while maintaining product quality.

Beyond its technical applications, Melamine Pyrophosphate has also been studied for its environmental benefits. Researchers have investigated its ability to adsorb heavy metals from contaminated water. A study published in Environmental Science & Technology in 2023 found that Melamine Pyrophosphate could efficiently remove lead and cadmium ions from aqueous solutions, making it a potential candidate for water purification systems.

In conclusion, Melamine Pyrophosphate, with its unique chemical properties and versatile applications, continues to be a subject of intense research interest. From enhancing fire safety in materials to advancing drug delivery systems and environmental remediation, this compound offers numerous opportunities for innovation across various industries. As research progresses, it is expected that new applications will emerge, further solidifying the importance of this remarkable chemical.